A Comprehensive Technical Guide to 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone: Natural Sources, Isolation, and Biological Activity
A Comprehensive Technical Guide to 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone: Natural Sources, Isolation, and Biological Activity
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone, a prenylated flavonoid with significant antioxidant and potential anti-inflammatory properties. The document details its natural sources, presents available quantitative data, outlines experimental protocols for its isolation and analysis, and explores its likely mechanism of action through key signaling pathways based on current research on structurally related compounds.
Natural Sources of 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone
5'-Geranyl-5,7,2',4'-tetrahydroxyflavone and its isomers have been identified in several plant species, primarily within the Moraceae family and in the Poaceae family. The principal documented sources include:
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Sugarcane (Saccharum officinarum L.) : Specifically found in the tops (leaves and immature cane), which are often treated as agricultural waste.[1][2]
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Black Mulberry (Morus nigra L.) : Isolated from the stem and bark of the plant.[3][4][5]
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Paper Mulberry (Broussonetia papyrifera) : This plant is another member of the Moraceae family where geranylated flavonoids have been identified.[6][7]
While these sources are confirmed, comprehensive quantitative data on the yield of 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone remains limited in publicly available literature. The most specific information points to sugarcane tops as a promising source.
Quantitative Data
Currently, specific yield percentages for 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone from its natural sources are not widely published. The available information focuses on the total phenolic and flavonoid content of the plant extracts. For instance, studies on Morus nigra stem extracts have quantified the total phenolic and flavonoid content in various fractions, with the ethyl acetate (B1210297) fraction showing the highest concentration of phenolics.[4][5] However, the precise amount of the target geranylflavonoid within these fractions is not specified. Further targeted quantitative analyses, such as High-Performance Liquid Chromatography (HPLC) with mass spectrometry detection, are required to determine the exact yields from these plant materials.
| Plant Source | Plant Part | Reported Total Phenolic/Flavonoid Content (in fractions) | Specific Yield of 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone |
| Morus nigra L. | Stem | Ethyl acetate fraction: 22.21 ± 0.73 mgGAE/g (phenolics) | Not Reported |
| Ethanolic extract: 14.63 ± 0.344 mgGAE/g (phenolics) | Not Reported | ||
| Ethanol-aqueous fraction: 11.10 ± 0.44 mgGAE/g (phenolics) | Not Reported | ||
| Hexane fraction: 9.88 ± 1.03 mgGAE/g (phenolics) | Not Reported |
Note: Data on total phenolics is presented as gallic acid equivalents (mgGAE/g). The absence of specific yield data for the target compound is a current research gap.
Experimental Protocols
The following sections detail generalized experimental methodologies for the extraction, isolation, and characterization of 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone, based on standard practices for flavonoid isolation from plant materials.
Extraction of Phenolic Compounds from Sugarcane Tops
This protocol is based on the methodology for extracting phenolic compounds from sugarcane tops.
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Sample Preparation : Freshly collected sugarcane tops are washed, dried in the shade, and then ground into a coarse powder.
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Solvent Extraction : The powdered plant material is extracted with 80% methanol (B129727) at a ratio of 1:10 (w/v) for 2 hours at 60°C with continuous stirring. The extraction is repeated three times.
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Filtration and Concentration : The extracts are combined, filtered through Whatman No. 1 paper, and the solvent is evaporated under reduced pressure using a rotary evaporator at 45°C to obtain a crude extract.
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Liquid-Liquid Partitioning : The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as petroleum ether, chloroform (B151607), ethyl acetate, and n-butanol, to separate compounds based on their polarity. Geranylated flavonoids are typically expected to be enriched in the ethyl acetate fraction.
Isolation by Column Chromatography
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Stationary Phase : Silica gel (100-200 mesh) is used to pack a glass column.
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Mobile Phase : The ethyl acetate fraction is subjected to column chromatography. The elution is performed using a gradient of chloroform and methanol, starting with 100% chloroform and gradually increasing the polarity by adding methanol.
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Fraction Collection and Analysis : Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a chloroform-methanol solvent system. Fractions with similar TLC profiles are pooled.
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Further Purification : Pooled fractions containing the target compound are further purified using preparative HPLC to yield the pure 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone.
Structural Characterization
The structure of the isolated compound is elucidated using a combination of spectroscopic techniques:
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Mass Spectrometry (MS) : To determine the molecular weight and fragmentation pattern.
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Nuclear Magnetic Resonance (NMR) : 1H-NMR, 13C-NMR, and 2D-NMR (COSY, HMQC, HMBC) experiments are conducted to determine the complete chemical structure, including the position of the geranyl group and the hydroxyl moieties.
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Ultraviolet-Visible (UV) Spectroscopy : To observe the characteristic absorption maxima of the flavonoid backbone.
Biological Activity and Signaling Pathways
While direct studies on the signaling pathways modulated by 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone are not yet available, research on structurally similar geranylated flavonoids provides strong indications of its potential mechanisms of action, particularly in the context of inflammation.
Many inflammatory stimuli, such as ligands for the Receptor for Advanced Glycation End products (RAGE), can activate intracellular signaling cascades that lead to the activation of the transcription factor Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs). These pathways are central to the expression of pro-inflammatory mediators. Flavonoids, including those with structures similar to 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone, have been shown to inhibit these pathways.
The proposed anti-inflammatory mechanism of action for 5'-Geranyl-5,7,2',4'-tetrahydroxyflavone is the inhibition of the NF-κB and MAPK signaling pathways. This would lead to a downstream reduction in the production of pro-inflammatory cytokines and other inflammatory mediators.
Conclusion and Future Directions
5'-Geranyl-5,7,2',4'-tetrahydroxyflavone is a promising natural compound with notable antioxidant properties. While its presence has been confirmed in sugarcane tops, black mulberry, and paper mulberry, a significant opportunity exists for further research to quantify its yield from these sources. The development of optimized and standardized extraction and purification protocols will be crucial for obtaining this compound in quantities suitable for extensive biological testing. Furthermore, direct investigation into its effects on specific signaling pathways, such as the NF-κB and MAPK cascades, is necessary to fully elucidate its mechanism of action and validate its potential as a therapeutic agent for inflammatory conditions. This technical guide serves as a foundational resource for researchers and drug development professionals to advance the scientific understanding and potential applications of this valuable natural product.
References
- 1. Effect of Different Extraction Methods and Geographical Origins on the Total Phenolic Yield, Composition, and Antimicrobial Activity of Sugarcane Bagasse Extracts - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Frontiers | Effect of Different Extraction Methods and Geographical Origins on the Total Phenolic Yield, Composition, and Antimicrobial Activity of Sugarcane Bagasse Extracts [frontiersin.org]
- 3. Black Mulberry (Morus nigra L.): A Review of Attributes as an Anticancer Agent to Encourage Pharmaceutical Development - PMC [pmc.ncbi.nlm.nih.gov]
- 4. journal.umpr.ac.id [journal.umpr.ac.id]
- 5. Phenolic and Flavonoid Content of Black Mulberry (Morus nigra L.) Stem and Their Evaluation Antioxidant and Cytotoxic Profile | Borneo Journal of Pharmacy [journal.umpr.ac.id]
- 6. researchgate.net [researchgate.net]
- 7. Medicinal Potential of Broussonetia papyrifera: Chemical Composition and Biological Activity Analysis - PMC [pmc.ncbi.nlm.nih.gov]
